OX04529

• Molecular Formula: C15H13ClF3NO2
• Molecular Weight: 331.72 g/mol
• InChI: InChI=1S/C15H13ClF3NO2/c16-14-5-4-10(7-13(14)15(17,18)19)2-1-3-11-6-12(21)9-20(22)8-11/h4-9,21H,1-3H2
• InChIKey: PBTZSYYQLNLMLB-UHFFFAOYSA-N

OX04529: Validated GPR84 Biased Agonist

OX04529 (compound 69) is a synthetic, orally bioavailable, G-protein-coupled receptor 84 (GPR84) biased agonist [1]. It inhibits forskolin (FSK)-induced cAMP production with an EC50 of 18.5 pM in CHO-hGPR84 cells , while showing no detectable β-arrestin recruitment up to 80 μM [1]. A high-resolution cryo-EM structure of the OX04529-GPR84-Gi complex resolved at 3.03 Å has provided atomic-level mechanistic validation of its signaling bias [2].

• G-protein-biased signaling pathway studies

• Cryo-EM validated structural mechanism

• Reported oral dosing research context

• [1] Wang P, Raja A, Luscombe VB, Bataille CJR, Lucy D, Rogga VV, Greaves DR, Russell AJ. Development of Highly Potent, G-Protein Pathway Biased, Selective, and Orally Bioavailable GPR84 Agonists. Journal of Medicinal Chemistry, 2024, 67(1), 110-137. DOI: 10.1021/acs.jmedchem.3c00951. View Source
• [2] Wang P, Zhang X, Guseinov AA, Jenkins L, von Hallerstein C, Colburn JD, Ives R, Luscombe VB, Marsango S, Oktavia L, Raja A, Greaves DR, Biggin PC, Milligan G, Zhang C, Tikhonova IG, Russell AJ. Steric control of signaling bias in the immunometabolic receptor GPR84. Preprint at bioRxiv, 2025, 2025.07.30.667614. DOI: 10.1101/2025.07.30.667614. View Source

OX04529 vs. Generic GPR84 Agonists

GPR84 agonists exhibit profound functional selectivity; the choice of agonist dictates whether a cellular response is mediated purely through Gi protein signaling or additionally through β-arrestin recruitment. OX04529 is a 'super-biased' agonist with essentially undetectable β-arrestin engagement, whereas structurally similar analogs like OX04539 and the widely-used tool compound 6-OAU robustly recruit β-arrestin [1][2]. Substituting OX04529 with a less biased agonist can therefore completely alter the downstream biological readout, confounding studies of immunomodulation, phagocytosis, or chemotaxis. Furthermore, the extreme picomolar potency of OX04529 is unmatched by earlier generation probes, meaning that dose-response relationships are not transferable between compounds [3].

Signaling bias mismatch

OX04529 shows no detectable β-arrestin recruitment; OX04539 and 6-OAU robustly recruit β-arrestin, potentially shifting downstream immunomodulation readouts.

Potency context not transferable

Picomolar-range potency of OX04529 differs substantially from earlier probes (DL-175, 6-OAU); dose-response relationships are not directly comparable.

Structural mechanism not replicated

Cryo-EM validated bias mechanism (TM6 outward shift) is unique to OX04529; uncharacterized analogs may not maintain the same biased signaling state.

• [1] Wang P, Zhang X, Guseinov AA, Jenkins L, von Hallerstein C, Colburn JD, Ives R, Luscombe VB, Marsango S, Oktavia L, Raja A, Greaves DR, Biggin PC, Milligan G, Zhang C, Tikhonova IG, Russell AJ. Steric control of signaling bias in the immunometabolic receptor GPR84. Preprint at bioRxiv, 2025, 2025.07.30.667614. DOI: 10.1101/2025.07.30.667614. View Source
• [2] Zhang X, et al. Pro-phagocytic function and structural basis of GPR84 activation by 6-OAU. Nature Communications, 2023. (Referenced in comparison to OX04529 bias profile). View Source
• [3] Wang P, Raja A, Luscombe VB, Bataille CJR, Lucy D, Rogga VV, Greaves DR, Russell AJ. Development of Highly Potent, G-Protein Pathway Biased, Selective, and Orally Bioavailable GPR84 Agonists. Journal of Medicinal Chemistry, 2024, 67(1), 110-137. DOI: 10.1021/acs.jmedchem.3c00951. View Source

OX04529 Quantitative Comparison

cAMP Potency Advantage

OX04529 exhibits a gain in cAMP signaling potency of approximately 3 orders of magnitude relative to the parent biased agonist DL-175, and nearly 4 orders of magnitude over the classic reference agonist 6-OAU [1]. The EC50 of OX04529 for inhibiting FSK-induced cAMP production in CHO-hGPR84 cells is 0.0185 nM, compared to 33 nM for DL-175 and 105 nM for 6-OAU [1][2].

cAMP Potency

Head-to-head

~1,784-fold vs DL-175, ~5,676-fold vs 6-OAU; EC50 0.0185 nM (pEC50 10.73)

Reported cAMP pathway potency context

CHO-hGPR84 cells, FSK-induced cAMP assay; n ≥ 3

Evidence Dimension	cAMP inhibition potency (EC50)
Target Compound Data	OX04529: EC50 = 0.0185 nM (18.5 pM), pEC50 = 10.73
Comparator Or Baseline	DL-175: EC50 = 33 nM, pEC50 = 7.48; 6-OAU: EC50 = 105 nM, pEC50 = 6.98
Quantified Difference	OX04529 is ~1,784-fold more potent than DL-175 and ~5,676-fold more potent than 6-OAU in cAMP assays
Conditions	Inhibition of FSK (25 μM)-induced cAMP production in CHO-hGPR84 cells; n ≥ 3 [1]

Why This Matters

Extreme potency allows for low-nanomolar in vivo dosing, reducing potential off-target effects and enabling robust target engagement at minimal compound concentrations.

• [1] Wang P, Raja A, Luscombe VB, Bataille CJR, Lucy D, Rogga VV, Greaves DR, Russell AJ. Development of Highly Potent, G-Protein Pathway Biased, Selective, and Orally Bioavailable GPR84 Agonists. Journal of Medicinal Chemistry, 2024, 67(1), 110-137. DOI: 10.1021/acs.jmedchem.3c00951. View Source
• [2] Adooq Bioscience. 6-OAU | GPR84 agonist Datasheet. EC50 = 105 nM in PI assay. Retrieved 2026. View Source

Exclusive G-Protein Bias

OX04529 displays a complete functional bias towards G-protein signaling, with no detectable β-arrestin-1 recruitment at concentrations up to 80 μM [1]. In contrast, the structurally-matched analog OX04539 robustly recruits β-arrestin, and the standard agonist 6-OAU also promotes dose-dependent β-arrestin association [1][2]. Molecular dynamics simulations reveal that OX04529 uniquely stabilizes Tyr3326.48 in a significantly outward-displaced position (greater distance from the bundle center) relative to OX04539 and 6-OAU, physically disrupting the conserved toggle-switch network required for β-arrestin coupling [2].

β-Arrestin Bias

Head-to-head

No detectable β-arrestin-1 recruitment ≤80 μM; OX04539 and 6-OAU show recruitment

Complete G-protein bias enables pathway-specific studies

BRET assay, CHO-β-arrestin-hGPR84 cells

Evidence Dimension	β-arrestin-1 recruitment
Target Compound Data	OX04529: No detectable β-arrestin recruitment ≤ 80 μM
Comparator Or Baseline	OX04539: Robust β-arrestin recruitment; 6-OAU: Dose-dependent β-arrestin recruitment (EC50 ~105 nM in PI assay)
Quantified Difference	OX04529 exhibits a bias factor approaching infinity for G-protein over β-arrestin signaling, while OX04539 and 6-OAU are 'balanced' or 'β-arrestin-biased' agonists
Conditions	β-arrestin-1 recruitment BRET assay in CHO-β-arrestin-hGPR84 cells; efficacy normalized to 6-OAU (80 μM). MD simulations: 10 × 2 μs trajectories, WT-GPR84 with each ligand [1][2]

Why This Matters

Complete bias eliminates β-arrestin-mediated receptor internalization and chemotaxis signals, enabling dissection of pure G-protein-dependent pathways in phagocytosis and immunomodulation studies.

• [1] Wang P, Zhang X, Guseinov AA, Jenkins L, von Hallerstein C, Colburn JD, Ives R, Luscombe VB, Marsango S, Oktavia L, Raja A, Greaves DR, Biggin PC, Milligan G, Zhang C, Tikhonova IG, Russell AJ. Steric control of signaling bias in the immunometabolic receptor GPR84. Preprint at bioRxiv, 2025, 2025.07.30.667614. DOI: 10.1101/2025.07.30.667614. View Source
• [2] Marsango S, et al. Selective phosphorylation of threonine residues defines GPR84-arrestin interactions. Journal of Biological Chemistry, 2022. (Referenced in comparison of 6-OAU and OX04539 β-arrestin recruitment profiles). View Source

Metabolic Stability Advantage

DL-175, the parent compound, is rapidly metabolized in liver microsomes, precluding its use in long-term in vivo studies [1]. OX04529 was designed by replacing the metabolically labile naphthalene group of DL-175 with a substituted phenyl ring and adding a 5-hydroxy group to the pyridine N-oxide, resulting in a compound with 'appropriate in vivo pharmacokinetic profile' for preclinical models [1].

Metabolic Stability

Reported

OX04529: appropriate in vivo PK profile; parent DL-175: rapidly metabolized, unsuitable for in vivo

Supports in vivo exposure-model suitability

Mouse liver microsomes and in vivo PK profiling

Evidence Dimension	Metabolic stability and in vivo pharmacokinetic suitability
Target Compound Data	OX04529: Metabolically stable in mouse liver microsomes (MLM t1/2 not explicitly stated in abstract, but described as 'appropriate in vivo PK profile') [1]
Comparator Or Baseline	DL-175: Rapidly metabolized; unsuitable for in vivo studies due to poor stability [1]
Quantified Difference	Qualitative improvement from 'rapidly metabolized' to 'appropriate in vivo PK profile'; SAR optimization resolved metabolic liability of parent scaffold
Conditions	Mouse liver microsome stability assays (in vitro); in vivo pharmacokinetic profiling in mice [1]

Why This Matters

Metabolic stability is the gatekeeper for in vivo pharmacology; OX04529 is currently the only GPR84 biased agonist with combined picomolar potency, complete bias, and reported oral bioavailability, making it the superior choice for animal model studies.

• [1] Wang P, Raja A, Luscombe VB, Bataille CJR, Lucy D, Rogga VV, Greaves DR, Russell AJ. Development of Highly Potent, G-Protein Pathway Biased, Selective, and Orally Bioavailable GPR84 Agonists. Journal of Medicinal Chemistry, 2024, 67(1), 110-137. DOI: 10.1021/acs.jmedchem.3c00951. View Source

Cryo-EM Structure Validation

A high-resolution cryo-EM structure of the OX04529-GPR84-Gi complex at 3.03 Å resolution has been solved, revealing a distinctive outward shift of TM6 compared to the 6-OAU-GPR84-Gi complex (PDB: 8G05) [1]. Key residues Phe1875.47 and Leu3366.52 adopt unique conformations only in the OX04529-bound state, not observed with LY237 or the endogenous ligand 3-hydroxy-lauric acid [1]. This structural dataset provides a validated blueprint for understanding and designing biased signaling at GPR84.

Structural Mechanism

Reported

3.03 Å cryo-EM structure, OX04529-GPR84-Gi complex; distinctive TM6 outward shift

Atomic-level validation of signaling bias

NanoBiT tethering; MD simulations support mechanism

Evidence Dimension	Structural basis of signaling bias
Target Compound Data	OX04529-GPR84-Gi complex: 3.03 Å resolution; TM6 outward displacement; unique Phe187/L336 conformation; Tyr332-Asn104 H-bond disrupted
Comparator Or Baseline	6-OAU-GPR84-Gi complex (8G05); LY237-GPR84-Gi complex (8J19); 3-hydroxy-lauric acid-GPR84-Gi complex (8J18) — all lack the distinctive TM6 outward shift and Phe187/L336 conformational change
Quantified Difference	OX04529 stabilizes Tyr3326.48 at a significantly greater distance from the 7TM bundle center compared to OX04539 and 6-OAU; >30° TM6 angle rotation observed in >75% of MD simulation frames for OX04529, not observed for 6-OAU [1]
Conditions	Cryo-EM structure determination using NanoBiT tethering strategy; MD simulations (10 × 2 μs) with WT and mutant GPR84 constructs [1]

Why This Matters

Structural validation at atomic resolution provides confidence in the binding pose and mechanism of bias, enabling rational structure-based optimization and reducing the risk of investing in a compound with an undefined molecular pharmacology.

• [1] Wang P, Zhang X, Guseinov AA, Jenkins L, von Hallerstein C, Colburn JD, Ives R, Luscombe VB, Marsango S, Oktavia L, Raja A, Greaves DR, Biggin PC, Milligan G, Zhang C, Tikhonova IG, Russell AJ. Steric control of signaling bias in the immunometabolic receptor GPR84. Preprint at bioRxiv, 2025, 2025.07.30.667614. DOI: 10.1101/2025.07.30.667614. View Source

Potency & Bias vs. OX04528

The sibling compound OX04528 (compound 68) is the only other GPR84 agonist with comparable potency and bias to OX04529. OX04528 exhibits an EC50 of 5.98 pM, making it approximately 3-fold more potent in cAMP assays than OX04529 (18.5 pM). However, OX04529 has the advantage of the cryo-EM structural characterization, which OX04528 currently lacks [1]. Both compounds show no detectable β-arrestin recruitment up to 80 μM and share the same selectivity profile (inactive at GPR40, GPR120, and CB2) .

vs. OX04528

Head-to-head

OX04528 EC50 5.98 pM (~3-fold more potent); OX04529 has cryo-EM structure advantage

Structural characterization context for tool selection

Both selective over GPR40, GPR120, CB2; no β-arrestin for either

Evidence Dimension	cAMP potency, structural characterization, and selectivity
Target Compound Data	OX04529: cAMP EC50 = 18.5 pM; cryo-EM structure solved; selective (inactive at GPR40, GPR120, CB2)
Comparator Or Baseline	OX04528: cAMP EC50 = 5.98 pM; no cryo-EM structure reported; selective (inactive at GPR40, GPR120, CB2)
Quantified Difference	OX04528 is ~3.1-fold more potent in cAMP assays; OX04529 has the unique advantage of high-resolution structural data validating its binding mode and bias mechanism
Conditions	cAMP: FSK (25 μM)-induced cAMP production in CHO-hGPR84 cells. Selectivity: Inactivity at GPR40, GPR120, CB2 confirmed by counter-screening. Cryo-EM: 3.03 Å resolution for OX04529-GPR84-Gi complex [1]

Why This Matters

For users who prioritize structural validation of mechanism, OX04529 is the preferred choice; for those requiring the absolute highest potency, OX04528 may offer marginal advantages.

• [1] Wang P, Zhang X, Guseinov AA, Jenkins L, von Hallerstein C, Colburn JD, Ives R, Luscombe VB, Marsango S, Oktavia L, Raja A, Greaves DR, Biggin PC, Milligan G, Zhang C, Tikhonova IG, Russell AJ. Steric control of signaling bias in the immunometabolic receptor GPR84. Preprint at bioRxiv, 2025, 2025.07.30.667614. DOI: 10.1101/2025.07.30.667614. View Source

OX04529 Optimal Use Cases

Phagocytosis Pathway Dissection

OX04529 is the ideal tool for studies requiring pure G-protein pathway activation at GPR84 without β-arrestin confounding. Its complete inability to recruit β-arrestin (no response up to 80 μM) [1] enables researchers to attribute observed pro-phagocytic effects exclusively to Gi/o-mediated signaling. This is critical for target validation programs in oncology and infectious disease where GPR84-mediated phagocytosis is a therapeutic focus [1].

Structure-Based Design & Optimization

The publicly available cryo-EM structure of the OX04529-GPR84-Gi complex at 3.03 Å [1] serves as a high-quality template for computational chemistry and structure-based lead optimization campaigns. The unique conformational signatures (TM6 outward shift, Tyr332-Asn104 H-bond disruption) provide specific structural hypotheses for designing the next generation of biased GPR84 ligands with predictable β-arrestin profiles [1].

In Vivo Inflammation & Fibrosis Models

OX04529's oral bioavailability and validated in vivo PK profile [1] make it the preferred GPR84 biased agonist for mouse and rat models of inflammatory bowel disease, pulmonary fibrosis, or cancer. Unlike DL-175, which is rapidly metabolized [1], OX04529 can sustain pharmacologically relevant plasma concentrations following oral administration, enabling chronic dosing regimens.

GPR84 Target Engagement Assays

With an EC50 of 18.5 pM in cAMP assays [1] and confirmed selectivity against GPR40, GPR120, and CB2 , OX04529 functions as a high-confidence chemical probe. Its extreme potency allows for minimal compound usage in dose-response experiments, reducing cost and potential solubility issues at high concentrations.

Application

Selection Property

Validation Focus

G-Protein Pathway Dissection

Complete G-protein bias (no β-arrestin)

Gi/o-mediated phagocytosis pathway studies

Structure-Based Design

High-resolution cryo-EM structure (3.03 Å)

Bias mechanism-informed ligand optimization

In Vivo Inflammation/Fibrosis Models

Oral dosing research context & in vivo PK profile

Exposure-model validation in rodent disease models

GPR84 Target Engagement Assays

Picomolar-range assay sensitivity & selectivity profile

Minimal off-target interference in dose-response studies

• [1] Wang P, Raja A, Luscombe VB, Bataille CJR, Lucy D, Rogga VV, Greaves DR, Russell AJ. Development of Highly Potent, G-Protein Pathway Biased, Selective, and Orally Bioavailable GPR84 Agonists. Journal of Medicinal Chemistry, 2024, 67(1), 110-137. DOI: 10.1021/acs.jmedchem.3c00951. View Source